Delphinidin 3-galactoside
Delphinidin 3-galactoside
Brand Name:
Vulcanchem
CAS No.:
68852-84-6
VCID:
VC0150078
InChI:
InChI=1S/C21H20O12.ClH/c22-6-15-17(28)18(29)19(30)21(33-15)32-14-5-9-10(24)3-8(23)4-13(9)31-20(14)7-1-11(25)16(27)12(26)2-7;/h1-5,15,17-19,21-22,28-30H,6H2,(H4-,23,24,25,26,27);1H/t15-,17+,18+,19-,21-;/m1./s1
SMILES:
C1=C(C=C(C(=C1O)O)O)C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)CO)O)O)O)O)O.[Cl-]
Molecular Formula:
C21H21ClO12
Molecular Weight:
500.8 g/mol
Delphinidin 3-galactoside
CAS No.: 68852-84-6
Reference Standards
VCID: VC0150078
Molecular Formula: C21H21ClO12
Molecular Weight: 500.8 g/mol
| CAS No. | 68852-84-6 |
|---|---|
| Product Name | Delphinidin 3-galactoside |
| Molecular Formula | C21H21ClO12 |
| Molecular Weight | 500.8 g/mol |
| IUPAC Name | (2S,3R,4S,5R,6R)-2-[5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;chloride |
| Standard InChI | InChI=1S/C21H20O12.ClH/c22-6-15-17(28)18(29)19(30)21(33-15)32-14-5-9-10(24)3-8(23)4-13(9)31-20(14)7-1-11(25)16(27)12(26)2-7;/h1-5,15,17-19,21-22,28-30H,6H2,(H4-,23,24,25,26,27);1H/t15-,17+,18+,19-,21-;/m1./s1 |
| Standard InChIKey | ZJWIIMLSNZOCBP-KGDMUXNNSA-N |
| Isomeric SMILES | C1=C(C=C(C(=C1O)O)O)C2=[O+]C3=CC(=CC(=C3C=C2O[C@H]4[C@@H]([C@H]([C@H]([C@H](O4)CO)O)O)O)O)O.[Cl-] |
| SMILES | C1=C(C=C(C(=C1O)O)O)C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)CO)O)O)O)O)O.[Cl-] |
| Canonical SMILES | C1=C(C=C(C(=C1O)O)O)C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)CO)O)O)O)O)O.[Cl-] |
| PubChem Compound | 176440 |
| Last Modified | Nov 11 2021 |
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